Cas no 54828-06-7 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid)
54828-06-7 structure
Product Name:1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid
CAS No:54828-06-7
MF:C6H7N3O4
MW:185.137480974197
CID:1113740
PubChem ID:1263622
Update Time:2025-04-20
1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid
- 001892
- 1,2-dimethyl-4-nitroimidazole-5-carboxylic acid
- 2,3-dimethyl-5-nitro-3H-imidazole-4-carboxylic acid
- CTK5I4232
- Oprea1_258507
- SBB002424
- ZERO
- STK681094
- AKOS005596312
- DTXSID30361419
- CS-0322940
- 54828-06-7
- HMS2656E15
- 1,2-dimethyl-4-nitro-1H-imidazole-5-carboxylicacid
- 3H-Imidazole-4-carboxylic acid, 2,3-dimethyl-5-nitro-
- EU-0020109
- SBWTUWFTYZFCSZ-UHFFFAOYSA-N
- SMR000313571
- CHEMBL1604271
- 2,3-dimethyl-5-nitroimidazole-4-carboxylic acid
- MLS000674968
-
- Inchi: 1S/C6H7N3O4/c1-3-7-5(9(12)13)4(6(10)11)8(3)2/h1-2H3,(H,10,11)
- InChI Key: SBWTUWFTYZFCSZ-UHFFFAOYSA-N
- SMILES: OC(C1=C([N+](=O)[O-])N=C(C)N1C)=O
Computed Properties
- Exact Mass: 185.04365571g/mol
- Monoisotopic Mass: 185.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (8.1 g/l) (25 º C),
1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-500mg |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 500mg |
¥5325.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-1g |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 1g |
¥8702.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-2g |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 2g |
¥10029.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393610-5g |
1,2-Dimethyl-4-nitro-1H-imidazole-5-carboxylic acid |
54828-06-7 | 98% | 5g |
¥20192.00 | 2024-05-09 |
1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
54828-06-7 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent